Cas no 2640946-38-7 (7-(7-Fluoroquinazolin-4-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione)

• Product Name: 7-(7-Fluoroquinazolin-4-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione
• CAS No: 2640946-38-7
• MF: C₁₄H₁₂FN₅O₂
• MW: 301.275785446167
• CID: 5317972
• PubChem ID: 155798563
• Update Time: 2025-06-15

7-(7-Fluoroquinazolin-4-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• AKOS040731823
• F6796-9535
• 2640946-38-7
• 7-(7-fluoroquinazolin-4-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione
• 7-(7-Fluoroquinazolin-4-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione

• Inchi： 1S/C14H12FN5O2/c15-8-1-2-9-10(5-8)16-7-17-11(9)20-4-3-14(6-20)12(21)18-13(22)19-14/h1-2,5,7H,3-4,6H2,(H2,18,19,21,22)
• InChI Key： PVIZYGGNZNWSJX-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)N=CN=C2N1CCC2(C(NC(N2)=O)=O)C1

Computed Properties

• Exact Mass: 301.09750280g/mol
• Monoisotopic Mass: 301.09750280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 87.2Ų

Additional information on 7-(7-Fluoroquinazolin-4-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione

Professional Introduction to Compound with CAS No. 2640946-38-7 and Product Name: 7-(7-Fluoroquinazolin-4-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione

The compound with the CAS number 2640946-38-7 and the product name 7-(7-Fluoroquinazolin-4-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex spirocyclic structure and fluorinated quinazoline moiety, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development.

At the core of this compound's structure lies a unique combination of functional groups that contribute to its distinctive chemical properties. The spiro[4.4]nonane core provides a rigid framework that enhances the molecule's stability and bioavailability, while the fluoroquinazoline substituent introduces electronic and steric effects that can modulate its interactions with biological targets. This synergistic arrangement has been explored in recent research as a strategy to develop novel therapeutic agents with improved pharmacokinetic profiles.

Recent studies have highlighted the importance of fluorinated heterocycles in medicinal chemistry due to their ability to enhance metabolic stability and binding affinity. The fluoroquinazoline moiety in this compound is no exception, demonstrating promising results in various preclinical studies. Researchers have observed that the presence of a fluorine atom at the 7-position of the quinazoline ring significantly improves the compound's interaction with enzymes and receptors involved in disease pathways.

The triazaspiro[4.4]nonane scaffold is another critical feature of this compound, offering a versatile platform for further chemical modifications. This spirocyclic structure has been investigated for its potential in designing molecules with enhanced solubility and reduced toxicity. In particular, the triazole ring within the spirocyclic system contributes to electron delocalization, which can influence both the electronic properties and the reactivity of the molecule.

In terms of biological activity, preliminary experiments suggest that 7-(7-Fluoroquinazolin-4-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione exhibits inhibitory effects on certain enzymes and receptors relevant to inflammatory and infectious diseases. The fluorinated quinazoline moiety appears to play a key role in mediating these interactions, while the spirocyclic core provides additional binding pockets for target engagement. These findings align with recent trends in drug discovery, where multi-target inhibition is increasingly recognized as a viable strategy for treating complex conditions.

The synthesis of this compound presents an intriguing challenge due to its complex architecture. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and ring-closing metathesis have been instrumental in assembling the various components of this compound into a single coherent structure.

From a computational chemistry perspective, molecular modeling studies have been crucial in understanding the interactions between this compound and its biological targets. These studies have provided insights into how the fluoroquinazoline substituent influences binding affinity and how the spirocyclic core contributes to molecular recognition. Such insights are invaluable for guiding further optimization efforts aimed at improving potency and selectivity.

The potential therapeutic applications of 7-(7-Fluoroquinazolin-4-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione are still being explored, but early results are promising. Researchers are particularly interested in its potential as an anti-inflammatory agent or as a lead compound for further development into treatments for infectious diseases. The unique structural features of this molecule make it an attractive candidate for further investigation in these areas.

As our understanding of disease mechanisms continues to evolve, so too does our approach to drug design. Compounds like 7-(7-Fluoroquinazolin-4-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione exemplify how innovative molecular architectures can lead to novel therapeutic strategies. By leveraging cutting-edge synthetic techniques and computational methods, scientists are paving the way for new generations of drugs that offer improved efficacy and safety profiles.

In conclusion, CAS No. 2640946-38-7 represents a significant contribution to pharmaceutical chemistry due to its unique structural features and promising biological activity. The combination of a fluoroquinazoline moiety with a triazaspiro[4.4]nonane scaffold provides a versatile platform for drug discovery efforts aimed at treating various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.